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Compound of Interest

Compound Name: Coumurrayin

Cat. No.: B091522

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumurrayin, a naturally occurring coumarin, has garnered interest within the scientific
community due to its potential biological activities. As a member of the benzopyrone family, its
chemical architecture provides a scaffold for diverse pharmacological properties. This technical
guide offers a comprehensive overview of the chemical structure of Coumurrayin, including its
physicochemical and spectroscopic properties. Detailed experimental protocols for its isolation
and potential synthetic routes are presented, alongside an exploration of its known biological
activities and associated signaling pathways. This document aims to serve as a valuable
resource for researchers and professionals engaged in natural product chemistry, medicinal
chemistry, and drug development.

Chemical Structure and Identification

Coumurrayin is chemically identified as 5,7-dimethoxy-8-(3-methylbut-2-enyl)chromen-2-one.
Its molecular structure consists of a coumarin core, which is a benzopyrone system, substituted
with two methoxy groups at positions 5 and 7, and a prenyl (3-methylbut-2-enyl) group at
position 8.

Molecular Formula; Ci6H1804

IUPAC Name: 5,7-dimethoxy-8-(3-methylbut-2-enyl)chromen-2-one
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CAS Number: 17245-25-9
Chemical Structure:

Caption: Chemical structure of Coumurrayin.

Physicochemical and Spectroscopic Data

Precise experimental data for Coumurrayin is limited. However, data for a closely related
compound, 5,7-dimethoxy-8-(3-methyl-2-oxo-butyl)coumarin, isolated from Murraya paniculata,
provides some insight. This related compound has a reported melting point of 121-122 °C.[1]
The following tables summarize the available and predicted data for Coumurrayin and related
coumarins.

Table 1. Physicochemical Properties of Coumurrayin

Property Value Source
Molecular Weight 274.31 g/mol PubChem
XLogP3 3.1 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

4 PubChem
Count
Rotatable Bond Count 4 PubChem

Table 2: Spectroscopic Data for Coumarins (General)
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Spectroscopic Technique Characteristic Features

Signals for aromatic protons, methoxy groups,

and the prenyl side chain are expected. The
1H NMR _ _

protons on the coumarin nucleus typically

appear in the aromatic region.

Characteristic signals for the carbonyl carbon

(lactone), aromatic carbons, methoxy carbons,
13C NMR

and carbons of the prenyl group would be

observed.

A strong absorption band corresponding to the

C=0 stretching of the lactone ring is a key
Infrared (IR) feature. Bands for C=C aromatic stretching and

C-O stretching of the methoxy groups are also

expected.

The mass spectrum would show a molecular ion

peak corresponding to the molecular weight.
Mass Spectrometry (MS) ] ]

Fragmentation patterns often involve the loss of

CO from the pyrone ring.

UV-Visible (UV-Vis) Coumarins typically exhibit strong absorption in
-Visible -Vis
the UV region due to the conjugated system.

Experimental Protocols
Isolation of Coumarins from Murraya paniculata

While a specific protocol for Coumurrayin is not detailed, a general procedure for the isolation
of related coumarins from the leaves of Murraya paniculata can be adapted.[1]

Workflow for Isolation:
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Caption: General workflow for the isolation of coumarins.

Detailed Methodology:
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o Plant Material Collection and Preparation: Fresh leaves of Murraya paniculata are collected,
air-dried, and ground into a fine powder.

o Extraction: The powdered plant material is subjected to solvent extraction, typically using a
solvent of medium polarity like chloroform, to obtain a crude extract.

o Chromatographic Separation: The crude extract is then subjected to column chromatography
over silica gel. The column is eluted with a gradient of solvents, starting with a non-polar
solvent and gradually increasing the polarity.

o Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer
chromatography (TLC) to identify those containing the desired coumarin.

 Purification: Fractions containing Coumurrayin are combined and further purified using
techniques such as preparative TLC or recrystallization to yield the pure compound.

Biological Activity and Signaling Pathways

Coumarins as a class are known to exhibit a wide range of biological activities, including anti-
inflammatory, antioxidant, and anticancer effects. The specific biological activities of
Coumurrayin are not extensively documented, but it is plausible that it shares some of the
properties of other coumarins.

Many coumarins exert their anti-inflammatory effects by modulating key signaling pathways
involved in the inflammatory response, such as the Nuclear Factor-kappa B (NF-kB) and
Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-kB Signaling Pathway:

Under normal conditions, NF-kB is sequestered in the cytoplasm by its inhibitory protein, IkB.
Pro-inflammatory stimuli can lead to the phosphorylation and subsequent degradation of IkB,
allowing NF-kB to translocate to the nucleus. In the nucleus, NF-kB binds to the promoter
regions of target genes, inducing the expression of pro-inflammatory mediators. Some
coumarins have been shown to inhibit this pathway, thereby reducing inflammation.
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Caption: Postulated inhibitory effect of Coumurrayin on the NF-kB signaling pathway.
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Conclusion

Coumurrayin presents an interesting molecular architecture with potential for further
investigation in the field of drug discovery. This technical guide provides a foundational
understanding of its chemical structure, along with available data on its properties and
biological context. While specific experimental data for Coumurrayin remains to be fully
elucidated, the information compiled herein on related compounds and general coumarin
chemistry offers a solid starting point for researchers. Further studies are warranted to fully
characterize the physicochemical properties, develop efficient synthetic protocols, and explore
the specific biological activities and mechanisms of action of Coumurrayin. Such research will
be crucial in unlocking its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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